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Compound of Interest

Compound Name: (2S)-pristanoyl-CoA

Cat. No.: B15548719 Get Quote

The following provides essential safety and logistical information for the proper disposal of

(2S)-pristanoyl-CoA. As a specific Safety Data Sheet (SDS) for this compound is not publicly

available, these procedures are based on established best practices for laboratory chemical

waste management. It is imperative to consult and adhere to your institution's specific

Environmental Health & Safety (EHS) guidelines.

Chemical Profile and Handling
(2S)-Pristanoyl-CoA should be handled with care in a laboratory setting. Although detailed

hazard information is not specified, it should be treated as a potentially hazardous chemical.

Avoid inhalation, ingestion, and contact with skin and eyes.
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Identifier Information

Chemical Name (2S)-Pristanoyl-coenzyme A

Synonyms (2S)-Pristanoyl-CoA

CAS Number 883551-76-6[1][2]

Physical State Typically a solid or lyophilized powder.

Known Hazards
Not classified. Treat as a general chemical

hazard.

Storage

Store under conditions specified on the

Certificate of Analysis, typically at low

temperatures (-20°C or -80°C).[1]

Experimental Protocol: Waste Disposal Workflow
The proper disposal of (2S)-pristanoyl-CoA follows the regulated hazardous waste

management process. This involves careful identification, segregation, containment, and

labeling before removal by trained EHS personnel.

Step 1: Waste Identification and Segregation
Identify Waste: Identify all waste streams containing (2S)-pristanoyl-CoA. This includes

pure, unused product, contaminated solutions (e.g., from experimental buffers), or

contaminated lab materials (e.g., pipette tips, tubes).

Segregate Waste: Do not mix (2S)-pristanoyl-CoA waste with other incompatible waste

streams.[3][4] Keep it separate from acids, bases, and oxidizers unless the mixture is part of

the experimental protocol.

Step 2: Containment
Select Appropriate Container: Use a chemically compatible, leak-proof waste container with

a secure screw-top cap.[3][4][5] Plastic containers are often preferred.[5]

Avoid Overfilling: Fill the container to no more than 75-80% capacity to allow for expansion

and prevent spills.[4]
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Keep Container Closed: The waste container must be kept securely capped at all times,

except when adding waste.[4][5]

Step 3: Labeling
Attach Hazardous Waste Label: Affix a completed hazardous waste label to the container as

soon as the first drop of waste is added.

Complete All Fields: The label must be filled out completely and legibly.[3][6] This includes:

The words "Hazardous Waste".[3][4]

Full Chemical Name(s): List "(2S)-Pristanoyl-CoA" and any other chemical constituents in

the container. Do not use abbreviations or chemical formulas.[3]

Concentration/Volume: Estimate the concentration and total volume of the contents.

Generator Information: Your name, Principal Investigator (PI), department, and room

number.[3]

Step 4: Storage (Satellite Accumulation Area)
Designated Area: Store the labeled waste container in a designated Satellite Accumulation

Area (SAA).[4][5][6]

Location: The SAA must be at or near the point of waste generation and under the control of

laboratory personnel.[3][5][6] Do not move waste to another room for storage.[5]

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to prevent spills.[3]

Step 5: Arrange for Disposal
Contact EHS: Once the container is full or has been in accumulation for the maximum

allowed time (e.g., 6-12 months, check institutional policy), contact your institution's EHS

department to request a waste pickup.[5][7]
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Follow Pickup Procedures: Follow all instructions provided by EHS for a safe and compliant

waste transfer.

Under no circumstances should chemical waste be disposed of in the regular trash or poured

down the sewer system.[3][7]

Visualized Disposal Workflow
The following diagram illustrates the decision-making and operational process for disposing of

(2S)-pristanoyl-CoA waste in a laboratory setting.
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Caption: Workflow for the safe disposal of (2S)-pristanoyl-CoA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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